Cas no 851863-02-0 (1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole)

• Product name: 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851863-02-0
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6327531
• PubChem ID: 4642944

1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
• cyclohexyl-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
• F0630-0005
• HMS1650B09
• AKOS024588399
• SR-01000096195-1
• SR-01000096195
• cyclohexyl(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 851863-02-0

• Inchi： 1S/C11H18N2OS/c1-15-11-12-7-8-13(11)10(14)9-5-3-2-4-6-9/h9H,2-8H2,1H3
• InChI Key： MZTKRTLHFSHBOE-UHFFFAOYSA-N
• SMILES： S(C)C1=NCCN1C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines

Additional information on 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851863-02-0 and Product Name: 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole

Compound with the CAS number 851863-02-0 and the product name 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a cyclohexanecarbonyl group and a methylsulfanyl substituent in the imidazole ring contributes to its distinct chemical properties, making it a promising candidate for further exploration.

The 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole molecule exhibits a rich chemical profile that is conducive to various biochemical interactions. The cyclohexanecarbonyl moiety provides steric hindrance and electronic influence, while the methylsulfanyl group introduces polarity and potential hydrogen bonding capabilities. These features are particularly valuable in the design of bioactive molecules, where precise control over interactions with biological targets is essential.

Recent research in the field of heterocyclic compounds has highlighted the importance of imidazole derivatives in drug discovery. The 4,5-dihydro-1H-imidazole scaffold is known for its prevalence in biologically active molecules, including antiviral, antibacterial, and anti-inflammatory agents. The incorporation of functional groups such as the cyclohexanecarbonyl and methylsulfanyl substituents enhances the compound's pharmacological potential by modulating its solubility, bioavailability, and binding affinity.

One of the most compelling aspects of 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole is its versatility in synthetic chemistry. The compound serves as a versatile intermediate in the synthesis of more complex molecules, enabling chemists to explore novel pharmacophores with tailored properties. This flexibility is particularly advantageous in medicinal chemistry pipelines where rapid iteration and optimization are critical.

The structural features of this compound also make it an attractive candidate for computational studies. Advanced molecular modeling techniques can be employed to predict its interactions with biological targets, providing insights into its potential therapeutic applications. Such simulations are increasingly integral to drug discovery processes, allowing researchers to screen large libraries of compounds efficiently.

In addition to its synthetic utility, 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole has shown promise in preliminary biological assays. Studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. These findings underscore the importance of exploring structurally diverse molecules as potential therapeutic agents.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials. Compound with CAS No. 851863-02-0 meets these criteria by offering a well-characterized building block for further chemical manipulation. Its purity and stability make it an ideal candidate for use in multi-step synthetic routes, ensuring consistent results across different experiments.

The impact of this compound extends beyond academic research; it holds significant implications for industrial applications as well. Pharmaceutical companies are increasingly investing in innovative compounds that can be developed into next-generation therapeutics. The unique properties of 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole position it as a valuable asset in such endeavors.

As research continues to uncover new applications for heterocyclic compounds, the relevance of 851863-02-0 is likely to grow. Its structural complexity and functional diversity provide a rich foundation for exploring novel chemical space, which is essential for addressing unmet medical needs. The ongoing investigation into this compound underscores the dynamic nature of pharmaceutical chemistry and the continuous pursuit of innovative solutions.

In conclusion, 1-cyclohexanecarbonyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole represents a significant contribution to the field of medicinal chemistry. Its unique structural features, synthetic versatility, and preliminary biological activity make it a compelling subject for further research. As scientists continue to unravel its potential applications, this compound is poised to play a crucial role in the development of new therapeutic strategies.